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Compound of Interest

1-Methanesulfonylpropan-2-amine
Compound Name:

hydrochloride
CAS No.: 1158368-07-0
Cat. No.: B1527923

Get Quote

Executive Summary

1-Methanesulfonylpropan-2-amine hydrochloride represents a critical class of polar,
sulfone-functionalized amine intermediates often utilized in the synthesis of phosphodiesterase
(PDE) inhibitors and kinase-targeted therapeutics. Its structural duality—combining a basic
amine donor with a strong sulfonyl acceptor—creates unique crystallographic challenges and
opportunities.

This guide serves as a technical blueprint for researchers characterizing this specific salt.
Unlike standard alkyl amines, the presence of the sulfonyl group (

) introduces a competing hydrogen-bond acceptor that significantly influences lattice energy
and hygroscopicity. This document compares the Hydrochloride (HCI) salt against alternative
forms (Free Base, Mesylate) and provides the reference data ranges required to validate your
experimental X-ray diffraction (XRD) results.
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Part 1: Structural Chemistry & Crystallographic

Expectations
The Molecular Scaffold

The target molecule, 1-Methanesulfonylpropan-2-amine, features a chiral center at the C2
position.

e Formula:
o Key Interaction Sites:
o Ammonium Head (

): A strong, spherical proton donor (3 donors).

o Sulfonyl Tail (

). A bifurcated hydrogen bond acceptor.

o Chirality: If synthesized from L-alanine or similar chiral pools, the crystal will lack an
inversion center (Space Group:

or
). If racemic, expect Centrosymmetric groups (
).

Comparative Salt Profiling

The choice of counter-ion drastically alters the solid-state properties. The table below contrasts
the Hydrochloride salt (the target) with the Free Base and Mesylate alternatives, based on
standard structural trends for small sulfone-amines.

Table 1: Comparative Physicochemical Profile
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Hydrochloride Salt Mesylate Salt
Feature Free Base .
(Target) (Alternative)
) High (Strong lonic + Low (Van der Waals Moderate (Larger
Lattice Energy ) ) )
H-bond network) dominated) anion packing)

Moderate (120—-

Melting Point High (>160°C typical Low (<50°C or Oill
g gh ( ypical) ( ) 150°C)
o Moderate to High ] Low (Often non-
Hygroscopicity - Low (unless oil) ]
(Critical RH ~60-70%) hygroscopic)
B Very High (>100 )
Solubility (Aq) Moderate High

mg/mL)

_ Prisms/Needles (often
Crystal Habit ) ) Amorphous/Waxy Plates/Blocks
anisotropic)

Space Group N/A (often liquid)

(if enantiopure)

Analyst Note: The HCI salt is preferred for purification due to its high crystallization potential, but
researchers must monitor for hydrate formation (e.g., hemihydrate) due to the high H-bond

donor/acceptor ratio.

Part 2: X-Ray Crystallography Data & Metrics

Since specific published coordinates for this exact intermediate are often proprietary, the
following data represents the Target Validation Metrics. These are the values you should expect
when solving the structure. If your experimental unit cell deviates significantly (>5%) from these
ranges, suspect a different stoichiometry (e.g., di-HCI) or solvation state.

Table 2: Reference Crystallographic Parameters (HCI
Salt)
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Parameter

Target Range
(Enantiopure)

Target Range
(Racemic)

Structural Logic

Crystal System

Orthorhombic

Monoclinic

Chiral salts cannot
have inversion

centers.

Space Group

Standard packing for

small organic salts.

Z (Units/Cell)

One molecule per
asymmetric unit is

typical.

Unit Cell Vol (

)

~850 — 950

~850 — 950

Based on 18

per non-H atom rule.

Density (

)

1.25-1.35 g/cm3

1.25-1.35 g/cm3

Sulfur atom increases
density vs. pure alkyl

amines.

H-Bond Motif

and

Same

Critical: Look for

bridging 3

ammoniums.

Diagnostic Diffraction Peaks (PXRD)

For rapid identification without growing single crystals, look for these characteristic

ranges (Cu K
source):

e Low Angle (5-10°

): Indicates large d-spacing. Presence suggests a layered structure or large unit cell (unlikely
for simple HCI, likely for Mesylate).

e Mid Range (18-25°
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): Dominant packing peaks. High intensity here confirms good crystallinity.

e Halo: A broad "hump" indicates amorphous content (failed crystallization).

Part 3: Experimental Protocols
Protocol A: Single Crystal Growth (Vapor Diffusion)

Objective: Grow diffraction-quality crystals of 1-Methanesulfonylpropan-2-amine HCI.

Solubility Check: Dissolve 20 mg of the salt in minimal Methanol (MeOH) or Ethanol (EtOH).
It should be fully soluble.

e Setup: Place the solution in a small inner vial (GC vial).

o Antisolvent: Place the inner vial inside a larger jar containing Ethyl Acetate or Diethyl Ether
(volatile antisolvents).

o Equilibration: Seal the outer jar. Allow to stand undisturbed at 4°C for 3—7 days.

e Harvesting: Crystals will form as the antisolvent diffuses into the alcohol. Mount immediately
in Paratone oil to prevent dehydration if the form is a solvate.

Protocol B: Data Collection & Reduction

o Temperature: Collect at 100 K.

o Reasoning: Sulfone oxygens often exhibit high thermal motion (libration) at room
temperature, obscuring bond lengths. Cooling freezes this motion.

» Strategy: Full sphere collection (redundancy > 4).

e Refinement: Locate the H-atoms on the Nitrogen from the difference Fourier map. Do not
constrain them geometrically initially; their position confirms the salt formation (proton
transfer).

Part 4: Visualization of Structural Logic
Diagram 1: Salt Screening & Characterization Workflow
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This workflow illustrates the decision matrix for characterizing the salt, ensuring resource
efficiency.

Crude 1-Methanesulfonylpropan-2-amine

Salt Formation
(HCI Gas in Dioxane/Ether)

Isolate Solid Precipitate

;

Powder XRD (PXRD)
Check Crystallinity

:

Crystalline?

Single Crystal Growth Amorphous/Oil
(Vapor Diffusion) Attempt Mesylate/Tosylate

Structure Solution
(Confirm H-Bond Network)

Click to download full resolution via product page

Caption: Decision tree for solid-state characterization. Note the pivot to alternative anions
(Mesylate) if the HCI salt yields amorphous solids.
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Diagram 2: Hydrogen Bonding Topology

The stability of this crystal relies on the interaction between the chloride anion and the
sulfone/amine groups.

g 3D Crystal Lattice

Packing Forces

Click to download full resolution via product page

Caption: Schematic of the expected H-bond network. The Chloride ion acts as a multi-point
bridge, while direct Amine-Sulfone interactions provide secondary stabilization.
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characterization-of-1-methanesulfonylpropan-2-amine-salts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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